Cas no 1187927-64-5 ((S)-1-Boc-amino-butyl-3-amine hydrochloride)

• Product Name: (S)-1-Boc-amino-butyl-3-amine hydrochloride
• CAS No: 1187927-64-5
• MF: C₉H₂₁ClN₂O₂
• MW: 224.728241682053
• MDL: MFCD08752569
• CID: 2604040
• Update Time: 2023-08-07

(S)-1-Boc-amino-butyl-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-BOC-AMINO-BUTYL-3-AMINE HYDROCHLORIDE
• NE63229
• tert-butyl (S)-(3-aminobutyl)carbamate hydrochloride
• (S)-1-Boc-amino-butyl-3-amine hydrochloride

• MDL： MFCD08752569
• Inchi： 1S/C9H20N2O2.ClH/c1-7(10)5-6-11-8(12)13-9(2,3)4;/h7H,5-6,10H2,1-4H3,(H,11,12);1H/t7-;/m0./s1
• InChI Key： CHJWJSGQPJFHRC-FJXQXJEOSA-N
• SMILES： Cl.O(C(NCC[C@H](C)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 164
• Topological Polar Surface Area: 64.4